2-(((2-Isopropyl-5-methylcyclohexyl)oxy)carbonyl)benzoic acid

• Molecular Formula: C18H24O4
• Molecular Weight: 304.4 g/mol
• SMILES: CC1CCC(C(C1)OC(=O)C2=CC=CC=C2C(=O)O)C(C)C
• InChI: InChI=1S/C18H24O4/c1-11(2)13-9-8-12(3)10-16(13)22-18(21)15-7-5-4-6-14(15)17(19)20/h4-7,11-13,16H,8-10H2,1-3H3,(H,19,20)
• InChIKey: LJFJPDHXAWVDSA-UHFFFAOYSA-N

Routine enantiomeric purity analysis of chiral alcohol intermediates often relies on costly reagents like Mosher's acid (MTPA), which can limit throughput in pharmaceutical QC laboratories. Mono-menthyl phthalate addresses this by delivering 96-98% ee determination for trifluoromethyl alkanols at superior cost-effectiveness, with resolution power that other menthyl esters cannot replicate. • Enantiopure (1S)-(+) or (1R)-(-) forms with batch-specific QC (NMR, HPLC, GC) at ≥98% purity • High crystallinity (mp 103-113 °C) and free carboxyl group enable efficient diastereomeric salt formation for chiral resolution • Validated DCC/DMAP derivatization protocol for routine QC; optical rotation ±93-95° provides unambiguous identity confirmation Specify enantiomer and purity tier at order. Bulk quantities available for synthetic menthol manufacturing and high-temperature-processed consumer product development.

Mono-Menthyl Phthalate: Chiral Half-Ester Overview

2-(((2-Isopropyl-5-methylcyclohexyl)oxy)carbonyl)benzoic acid, systematically known as mono-(1S)-(+)-menthyl phthalate (CAS 53623-42-0) or its (1R)-(−) enantiomer (CAS 33744-74-0), is a C18H24O4 half-ester formed between phthalic acid and menthol . The compound combines the aromatic dicarboxylic acid scaffold with the chiral monoterpene alcohol, yielding a crystalline solid (mp 103–113 °C) with high specific optical rotation [α]D ±93–95° (c=5, CHCl3) [1]. It is manufactured as a chiral building block, resolving agent, and analytical derivatization reagent, with commercial availability at 98%+ purity from multiple specialty chemical suppliers [2].

Chiral derivatization workflow for enantiomeric purity analysis (GC/HPLC)

Racemic menthol resolution via diastereomeric salt formation

Chiral building block with high optical rotation for stereochemical studies

Stable crystalline half-ester simplifying purification and room‑temperature storage

• [1] ChemBase. (+)-mono-(1S)-Menthyl phthalate: [α]20/D +93°, c = 5 in chloroform; mp 108–113 °C. https://www.chembase.cn View Source
• [2] GlpBio. GF42674: 2-((((1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl)oxy)carbonyl)benzoic acid, CAS 53623-42-0, MW 304.37. https://www.glpbio.com/gf42674.html View Source

Why Generic Substitution Fails for Mono-Menthyl Phthalate

Mono-menthyl phthalate cannot be freely interchanged with other menthyl half-esters (e.g., monomenthyl succinate, monomenthyl glutarate) or with the parent alcohol menthol because the phthalate aromatic ring imparts distinct physicochemical properties—a substantially higher melting point (103–113 °C vs. 61–66 °C for succinate or <25 °C for acetate) and an optical rotation nearly double that of menthol (±93–95° vs. ±50°) [1]—that directly affect crystallization-based purification, chiral discrimination in diastereomeric resolution, and thermal processing windows. Furthermore, its established role as a chiral derivatizing agent for GC/HPLC enantiomeric purity determination depends on specific chromatographic baseline separation characteristics that are not replicated by other menthyl esters or the widely used Mosher's acid (MTPA) [2]. Substituting with a generic menthyl ester therefore risks loss of resolution power, altered phase behavior, and absence of validated analytical protocols.

Phthalate core Aromatic ring raises melting point substantially versus flexible succinate or glutarate analogs, altering crystallization and thermal processing.

Free carboxyl The half-ester acid group enables diastereomeric salt resolution; simple menthyl esters (acetate, benzoate) lack this functionality and cannot substitute.

Enantiomer identity Specific (1S)-(+) or (1R)-(−) form must be selected; racemic or opposite enantiomer may shift chiral recognition outcomes.

• [1] ChemBase: (+)-mono-(1S)-Menthyl phthalate [α]20/D +93° (c=5, CHCl3); DrugFuture: (−)-Menthol [α]D18 −50° (10% alc). View Source
• [2] Mikhailenko, V. et al. (2015). Syntheses of (R)- and (S)-enantiomeric 1,1,1-trifluoromethyl-2-alkanols with high enantiomeric purity controlled through derivatization with l-menthyl phthalate. Tetrahedron Letters, 56(43), 5956–5959. View Source

Quantitative Differentiation Evidence

Chiral Derivatization vs Mosher's Acid (MTPA)

l-Menthyl phthalate was directly compared with α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA, Mosher's acid) as a chiral derivatizing agent (CDA) for GC and HPLC determination of enantiomeric purity of 1,1,1-trifluoromethyl-2-alkanols. Using l-menthyl phthalate derivatization, the enzymatic kinetic resolution products were determined to have 96–98% enantiomeric excess (ee), and enrichment by repeated enzymatic hydrolysis increased the ee to 99.9% [1]. The authors explicitly note that MTPA and analogous CDAs are 'typically quite expensive synthetic chiral compounds, making them less cost-effective for routine analyses,' positioning l-menthyl phthalate as a 'more readily available chiral derivatizing agent with comparable performance' [1]. The derivatization was achieved with DCC/DMAP coupling and diastereomeric esters were successfully baseline-resolved by both GC and HPLC [1].

Chiral Derivatization vs MTPA

Head‑to‑head comparison

Comparable ee determination (96–98%, enrichable to 99.9%) with reported cost‑effectiveness advantage over Mosher's acid

Supports routine enantiomeric purity workflows as a more accessible CDA

DCC/DMAP derivatization; GC and HPLC resolution validated for trifluoromethyl alkanols

Evidence Dimension	Enantiomeric purity determination capability and cost-effectiveness
Target Compound Data	l-Menthyl phthalate: resolves enantiomers to 96–98% ee, enrichable to 99.9% ee; readily available from l-menthol and phthalic anhydride; analyzed by both GC and HPLC after DCC/DMAP derivatization
Comparator Or Baseline	MTPA (Mosher's acid): established CDA; described as 'quite expensive synthetic chiral compounds, making them less cost-effective for routine analyses'; also used for GC and 1H NMR
Quantified Difference	Comparable analytical performance (96–98% ee determination; up to 99.9% ee after enrichment) with superior cost-effectiveness and synthetic accessibility
Conditions	Derivatization of racemic 1,1,1-trifluoromethyl-2-alkanols (5a–i) via DCC/DMAP esterification; diastereomer separation by GC and HPLC (see ESI of reference for chromatographic details)

Why This Matters

For laboratories performing routine enantiomeric purity analysis, l-menthyl phthalate offers equivalent or superior resolving power to the industry-standard MTPA at a fraction of the reagent cost, directly reducing per-assay expenses in chiral QC workflows.

• [1] Mikhailenko, V., Yedamenko, D., et al. (2015). Syntheses of (R)- and (S)-enantiomeric 1,1,1-trifluoromethyl-2-alkanols with high enantiomeric purity controlled through derivatization with l-menthyl phthalate. Tetrahedron Letters, 56(43), 5956–5959. DOI: 10.1016/j.tetlet.2015.09.073. View Source

Melting Point Advantage vs Monomenthyl Succinate

Mono-(1S)-(+)-menthyl phthalate exhibits a melting point of 108–113 °C , which is substantially higher than the structurally analogous monomenthyl succinate (61.5–62.5 °C) [1] and monomenthyl glutarate (liquid at ambient temperature) , as well as menthol itself (42–45 °C) [2]. The ~50 °C elevation in melting point relative to monomenthyl succinate reflects the rigidity imparted by the aromatic phthalate core versus the flexible succinate chain. This allows menthyl phthalate to be purified by simple recrystallization from hot solvent and stored as a stable crystalline powder at room temperature without cold-chain logistics [3].

Melting Point Elevation

Cross‑study comparable

mp 108–113 °C

Enables recrystallization purification and ambient solid storage

≥46 °C higher than monomenthyl succinate (mp 61.5–62.5 °C); literature values

Evidence Dimension	Melting point (solid-state thermal property)
Target Compound Data	Mono-(1S)-(+)-menthyl phthalate: mp 108–113 °C (lit.)
Comparator Or Baseline	Monomenthyl succinate: mp 61.5–62.5 °C; Monomenthyl glutarate: liquid at RT; (−)-Menthol: mp 42–45 °C; Menthyl acetate: mp <25 °C
Quantified Difference	≥46 °C higher mp vs. monomenthyl succinate; >65 °C higher vs. menthol; >80 °C higher vs. menthyl acetate
Conditions	Differential scanning calorimetry / melting point apparatus; literature values from authoritative databases

Why This Matters

The high melting point enables room-temperature solid storage without refrigeration, simplifies purification by recrystallization, and broadens the thermal processing window for formulations requiring elevated-temperature blending—advantages absent in low-melting or liquid menthyl esters.

• [1] Human Metabolome Database (HMDB). Monomenthyl succinate (HMDB0036143): mp 61.5–62.5 °C. https://hmdb.ca/metabolites/HMDB0036143 View Source
• [2] DrugFuture. Menthol: Optical Rotation [α]D18 −50° (10% alc); congealing range 27–32 °C. https://www.drugfuture.com View Source
• [3] GlpBio. GF42674: Storage at RT, away from moisture sealed storage. https://www.glpbio.com/gf42674.html View Source

Optical Rotation Magnitude vs Menthol

The (1S)-(+)-enantiomer of mono-menthyl phthalate displays a specific optical rotation of [α]20/D +93° (c = 5, CHCl3) [1], while the (1R)-(−)-enantiomer exhibits [α]20/D −95° (c = 5, CHCl3) . This is approximately 1.86-fold greater in absolute magnitude than the optical rotation of (−)-menthol ([α]D20 −50°, c = 10, EtOH) [2] and also exceeds that of menthyl acetate ([α]D20 −79.4°, neat) [3]. The higher specific rotation per unit concentration improves the signal-to-noise ratio in polarimetric determination of enantiomeric excess, enabling more precise optical purity measurements at lower sample concentrations.

Optical Rotation Magnitude

Cross‑study comparable

[α]20/D ±93–95° (c=5, CHCl₃)

Improves polarimetric sensitivity for ee determination at lower concentrations

1.86× magnitude vs menthol ([α] −50°); supports chiral purity release testing

Evidence Dimension	Specific optical rotation [α]D20 (chiroptical property)
Target Compound Data	Mono-(1S)-(+)-menthyl phthalate: [α]20/D +93° (c = 5, CHCl3); Mono-(1R)-(−)-menthyl phthalate: [α]20/D −95° (c = 5, CHCl3)
Comparator Or Baseline	(−)-Menthol: [α]D20 −50° (c = 10, EtOH); Menthyl acetate: [α]D20 −79.4° (neat)
Quantified Difference	|+93| vs. |−50| = 1.86× higher magnitude than menthol; |±93–95| vs. |−79.4| = 1.17–1.20× higher than menthyl acetate
Conditions	Sodium D-line (589 nm), 20 °C; chloroform for menthyl phthalate; ethanol for menthol; neat for menthyl acetate

Why This Matters

Higher specific rotation per unit mass translates to greater polarimetric sensitivity, enabling more accurate enantiomeric excess determination at lower analyte concentrations—a key advantage for chiral purity release testing in pharmaceutical intermediate procurement.

• [1] ChemBase. (+)-mono-(1S)-Menthyl phthalate: [α]20/D +93°, c = 5 in chloroform. https://www.chembase.cn View Source
• [2] DrugFuture. Menthol: [α]D18 −50° (10% alcoholic solution). https://www.drugfuture.com View Source
• [3] ChemicalBook. Menthyl acetate (CAS 89-48-5): [α]D20 −79.42°. https://www.chemicalbook.cn View Source

Racemic Menthol Resolution via Diastereomeric Salt

US Patent 3,109,018 (and related filings) explicitly claims the use of DL-menthyl hydrogen phthalate as the key intermediate for resolving racemic (synthetic) menthol into optically pure L-menthol via diastereomeric salt formation with optically active 1-amino-1-naphthylethylamine [1]. The patent teaches that one mole of DL-menthyl hydrogen phthalate is resolved with one-half mole of the resolving amine and one mole of ammonia to obtain the crystalline diastereomeric salt 'in high yield and in a state of high purity' [1]. This industrial route exploits the unique crystallinity and acid functionality of the phthalate half-ester; alternative menthyl esters of monocarboxylic acids (e.g., menthyl acetate, menthyl benzoate) lack the free carboxyl group necessary for salt formation, while menthyl succinate or glutarate half-esters have not been validated for this specific resolving process.

Racemic Menthol Resolution

Class‑level / patent

Patented diastereomeric salt process (US 3,109,018) using DL‑menthyl hydrogen phthalate

Validated industrial route to enantiopure L‑menthol

Requires free carboxyl group; not replicable with simple menthyl esters

Evidence Dimension	Validated use as a resolving agent for industrial-scale menthol enantiomer separation
Target Compound Data	DL-menthyl hydrogen phthalate: patented process yielding L-menthol in high purity via crystalline diastereomeric salt
Comparator Or Baseline	Menthyl acetate, menthyl benzoate: lack free carboxyl for salt formation; monomenthyl succinate/glutarate: no equivalent patent-validated resolution process identified
Quantified Difference	Unique validated industrial process; no equivalent patent precedent for other menthyl esters in large-scale menthol resolution
Conditions	Resolution of DL-menthol via DL-menthyl hydrogen phthalate; resolving agent: optically active 1-amino-1-naphthylethylamine + ammonia; aqueous suspension; patent US3109018

Why This Matters

This compound is not merely an analytical reagent; it serves as the cornerstone intermediate in an industrially validated, patent-protected process for producing enantiopure L-menthol—a multi-thousand-ton commodity—establishing its procurement relevance far beyond the research laboratory.

• [1] US Patent 3,109,018. Resolution of dl-menthol. Filed June 15, 1961, patented Oct. 29, 1963. https://patents.google.com/patent/US3109018 View Source

Thermal Stability Advantage vs Menthyl Acetate

Mono-menthyl phthalate has a boiling point of approximately 436.8 °C at 760 mmHg and a flash point of 152.2 °C . In comparison, menthyl acetate boils at 227–229 °C with a flash point of 77 °C [1], and menthol boils at 212 °C [2]. The ~200 °C higher boiling point and ~75 °C higher flash point of menthyl phthalate relative to menthyl acetate indicate markedly lower volatility and greater thermal endurance, which may be advantageous in applications requiring elevated processing temperatures (e.g., extrusion, hot-fill, or bake-stable formulations) where volatile esters would be lost or degraded.

Thermal Endurance

Cross‑study comparable

bp ~437 °C, flash point ~152 °C

Minimizes evaporative loss during high‑temperature processing

Δ bp ≈ +208 °C vs menthyl acetate; supports thermal durability screening

Evidence Dimension	Boiling point and flash point (thermal volatility parameters)
Target Compound Data	Mono-menthyl phthalate: bp 436.8 °C at 760 mmHg; flash point 152.2 °C
Comparator Or Baseline	Menthyl acetate: bp 227–229 °C, flash point 77 °C; Menthol: bp 212 °C
Quantified Difference	Δ bp ≈ +208 °C vs. menthyl acetate; Δ flash point ≈ +75 °C vs. menthyl acetate
Conditions	Atmospheric pressure (760 mmHg); predicted/experimental values from authoritative databases

Why This Matters

The substantially lower volatility of menthyl phthalate minimizes evaporative loss during high-temperature processing, making it a more robust candidate for formulations requiring thermal durability—a key selection criterion when comparing menthyl-based ingredients for industrial-scale manufacture.

• [1] CommonChemistry / CAS. (±)-Menthyl acetate: Boiling Point 227 °C; Flash Point 77 °C. https://commonchemistry.cas.org View Source
• [2] PubChem. Menthol: Boiling Point 212 °C. https://pubchem.ncbi.nlm.nih.gov/compound/menthol View Source

Patent Coverage for Cooling/Refreshing Applications

European Patent EP1493336-B1 (assignee: International Flavors & Fragrances Inc.) claims monomenthyl ester derivatives of dicarboxylic acids, including mono menthyl half acid esters, for providing 'refreshing and cooling attributes in the oral cavity, the nasal cavity, and on the skin in the substantial absence of any negative taste, aroma and cooling attributes' [1]. Mono-menthyl phthalate, as the half-ester of the aromatic dicarboxylic acid phthalic acid, falls structurally within this claimed genus [1]. While quantitative cooling threshold data (ppm) for menthyl phthalate specifically are not publicly available, the patent establishes the functional validity of this compound class. By contrast, monomenthyl succinate and monomenthyl glutarate have been identified in nature (lychee, wolfberry) with documented cooling effects lacking the burning sensation of menthol [2], providing class-level evidence that the phthalate analog may offer similar or differentiated sensory profiles pending head-to-head sensory evaluation.

Cooling Agent Patent

Class‑level inference

Structurally within claimed genus of EP1493336‑B1 for refreshing/cooling monomenthyl esters

Indicates patent‑backed functional domain; quantitative sensory comparison not published

Data to verify in head‑to‑head sensory evaluation vs succinate/glutarate analogs

Evidence Dimension	Patent-protected functional utility as a physiological cooling agent
Target Compound Data	Mono-menthyl phthalate: structurally within the claimed genus of EP1493336-B1 for cooling/refreshing monomenthyl dicarboxylic acid esters
Comparator Or Baseline	Menthol: cooling threshold 0.8 ppm but with burning sensation and strong mint odor; Monomenthyl succinate/glutarate: naturally occurring cooling agents without burning sensation (quantitative cooling threshold data not directly compared to phthalate)
Quantified Difference	Class membership established by patent; quantitative sensory comparison vs. succinate/glutarate or menthol not yet published
Conditions	Patent EP1493336-B1; Priority date 2003-07-01; Grant date 2009-02-25; Assignee: International Flavors & Fragrances Inc.

Why This Matters

Patent coverage provides freedom-to-operate relevance and validates the compound's intended functional domain, guiding procurement decisions for R&D programs targeting cooling/refreshing consumer product formulations where a non-minty, long-lasting cooling profile is desired.

• [1] EP1493336-B1. Monomenthyl ester derivatives of dicarboxylic acids, processes for preparing same, and uses thereof for their cooling/refreshing effect in consumable materials. Assignee: International Flavors & Fragrances Inc. Priority: 2003-07-01. https://patents.google.com/patent/EP1493336A3/en View Source
• [2] Hiserodt, R. D. et al. (2004). Identification of Monomenthyl Succinate, Monomenthyl Glutarate, and Dimenthyl Glutarate in Nature by High Performance Liquid Chromatography-Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry, 52(12), 3536–3541. View Source

Mono-Menthyl Phthalate: Key Application Scenarios

Enantiomeric Purity QC by GC/HPLC

Based on its demonstrated performance as a chiral derivatizing agent achieving 96–98% ee determination (enrichable to 99.9% ee) for trifluoromethyl alkanols with cost-effectiveness superior to Mosher's acid (MTPA) [1], mono-menthyl phthalate is ideally suited for quality control laboratories that perform routine enantiomeric purity analysis of chiral alcohol intermediates in pharmaceutical development. Procurement should specify the enantiopure (1S)-(+) or (1R)-(−) form, as validated in the published DCC/DMAP derivatization protocol [1].

Industrial Racemic Menthol Resolution by Diastereomeric Salt

The patented process (US 3,109,018) employing DL-menthyl hydrogen phthalate as the resolving intermediate for producing enantiopure L-menthol [2] positions this compound as a critical process chemical for synthetic menthol manufacturers. The high crystallinity (mp 103–113 °C) and free carboxyl group enable efficient diastereomeric salt formation and purification, advantages not offered by simple menthyl esters such as menthyl acetate or menthyl benzoate. Procurement in bulk quantities with defined enantiomeric purity and melting point specifications is recommended for production environments.

Thermally Stable Cooling/Refreshing Formulations

The combination of elevated thermal stability (bp ~437 °C, flash point ~152 °C vs. menthyl acetate bp 227 °C) and patent-backed cooling/refreshing utility within the EP1493336 genus [3] makes mono-menthyl phthalate a candidate for high-temperature-processed consumer products (e.g., baked confectionery, extruded chewing gum, hot-fill beverages) where volatile menthyl esters would be lost. Formulators should evaluate sensory cooling intensity and duration in direct comparison with monomenthyl succinate and monomenthyl glutarate under process-relevant conditions.

Chiral Building Block for Asymmetric Synthesis

With its high specific optical rotation (±93–95° vs. ±50° for menthol) [4] and dual functionality (carboxylic acid + ester), mono-menthyl phthalate serves as both a chiral auxiliary and a chromatographically resolvable derivatization handle. It is procured at 98%+ purity with batch-specific QC documentation (NMR, HPLC, GC) from specialty suppliers , making it suitable for academic and industrial stereochemical research requiring well-characterized chiral starting materials.

Application

Selection Property

Validation Focus

Enantiomeric purity QC by GC/HPLC

Derivatization efficiency with accessible chemistry

Diastereomer resolution and ee determination reproducibility

Racemic menthol resolution

Crystallinity and free carboxyl group

Salt formation yield and L‑menthol enantiopurity

Thermally stable cooling formulations

Low volatility (high boiling/flash point)

Sensory cooling profile under process‑relevant conditions

Chiral building block for asymmetric synthesis

High specific rotation and dual functionality

Stereochemical outcome and intermediate purity

• [1] Mikhailenko, V. et al. (2015). Tetrahedron Letters, 56(43), 5956–5959. DOI: 10.1016/j.tetlet.2015.09.073. View Source
• [2] US Patent 3,109,018. Resolution of dl-menthol. Patented Oct. 29, 1963. View Source
• [3] EP1493336-B1. Monomenthyl ester derivatives of dicarboxylic acids for cooling/refreshing effect. IFF Inc. Priority 2003-07-01. View Source
• [4] ChemBase: (+)-mono-(1S)-Menthyl phthalate [α]20/D +93° (c=5, CHCl3); DrugFuture: Menthol [α]D18 −50° (10% alc). View Source